BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: Physicochemical
Properties of 2,2'-Azobis(2-methylbutyronitrile)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2'-Azobis(2-methylbutyronitrile)

Cat. No.: B080015

For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental physicochemical properties of 2,2'-Azobis(2-
methylbutyronitrile), a compound commonly used as a radical initiator in polymer synthesis
and other chemical reactions. The information is presented in a clear, structured format for
easy reference.

Core Physicochemical Data

The essential molecular data for 2,2'-Azobis(2-methylbutyronitrile) is summarized below.
This information is foundational for any experimental design, stoichiometric calculations, or
analytical characterization involving this compound.

Property Value
Molecular Formula CioH1sNa[L[2][31[41I5116]1[ 71[8]
Molecular Weight 192.26 g/mol [1][2][3][5][6][7]

Methodology for Determination of Properties

The molecular formula and weight of a chemical compound like 2,2'-Azobis(2-
methylbutyronitrile) are determined through standard, well-established analytical techniques.
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e Molecular Formula (C10H1sNa4): This is typically determined using a combination of elemental
analysis, which provides the empirical formula by measuring the mass percentages of each
element (carbon, hydrogen, nitrogen), and mass spectrometry, which determines the
molecular mass of the compound. The molecular formula represents the actual number of

atoms of each element in a single molecule.

e Molecular Weight (192.26 g/mol ): This value is calculated based on the molecular formula
and the standard atomic weights of its constituent elements. High-resolution mass
spectrometry is the primary experimental technique used to confirm the molecular weight

with high precision.

Given that these are fundamental properties derived from standard and universally accepted
chemical principles and analytical methods, specific experimental protocols are not detailed
here. The values presented are consistently reported across chemical databases and supplier
specifications.

Visualizations

The following diagram illustrates the elemental composition of the 2,2'-Azobis(2-
methylbutyronitrile) molecule as represented by its molecular formula.
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Caption: Elemental composition of 2,2'-Azobis(2-methylbutyronitrile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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